- Synthesis and Structure-Activity Relationships of N-{3-[2-(4-Alkoxyphenoxy)thiazol-5-yl]-1- methylprop-2-ynyl}carboxy Derivatives as Selective Acetyl-CoA Carboxylase 2 Inhibitors, Journal of Medicinal Chemistry, 2006, 49(13), 3770-3773
Cas no 903886-71-5 (6-(1-methylethoxy)-3-Pyridinol)
903886-71-5 structure
Product Name:6-(1-methylethoxy)-3-Pyridinol
CAS No:903886-71-5
MF:C8H11NO2
MW:153.178442239761
CID:1120905
PubChem ID:58042421
Update Time:2024-10-26
6-(1-methylethoxy)-3-Pyridinol Chemical and Physical Properties
Names and Identifiers
-
- 6-(1-methylethoxy)-3-Pyridinol
- 6-Isopropoxypyridin-3-ol
- 6-propan-2-yloxypyridin-3-ol
- 6-(1-Methylethoxy)-3-pyridinol (ACI)
- WYVIORPZOIFQHH-UHFFFAOYSA-N
- CS-0100501
- SCHEMBL370097
- DA-36101
- AKOS027339423
- MFCD16997398
- 903886-71-5
- CS-16557
- MB23136
-
- MDL: MFCD16997398
- Inchi: 1S/C8H11NO2/c1-6(2)11-8-4-3-7(10)5-9-8/h3-6,10H,1-2H3
- InChI Key: WYVIORPZOIFQHH-UHFFFAOYSA-N
- SMILES: OC1C=CC(OC(C)C)=NC=1
Computed Properties
- Exact Mass: 153.078978594g/mol
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.4Ų
6-(1-methylethoxy)-3-Pyridinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR957496-1g |
6-Isopropoxypyridin-3-ol |
903886-71-5 | 98% | 1g |
£250.00 | 2025-02-21 | |
| Alichem | A029205788-250mg |
6-Isopropoxypyridin-3-ol |
903886-71-5 | 98% | 250mg |
$516.22 | 2023-08-31 | |
| Alichem | A029205788-1g |
6-Isopropoxypyridin-3-ol |
903886-71-5 | 98% | 1g |
$1230.18 | 2023-08-31 | |
| Chemenu | CM327873-10g |
6-propan-2-yloxypyridin-3-ol |
903886-71-5 | 95%+ | 10g |
$1797 | 2021-08-18 | |
| eNovation Chemicals LLC | Y1236593-250mg |
6-isopropoxypyridin-3-ol |
903886-71-5 | 97% | 250mg |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1236593-1g |
6-isopropoxypyridin-3-ol |
903886-71-5 | 97% | 1g |
$390 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1236593-100mg |
6-isopropoxypyridin-3-ol |
903886-71-5 | 97% | 100mg |
$125 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1236593-250mg |
6-isopropoxypyridin-3-ol |
903886-71-5 | 97% | 250mg |
$185 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1236593-1g |
6-isopropoxypyridin-3-ol |
903886-71-5 | 97% | 1g |
$390 | 2025-02-20 | |
| 1PlusChem | 1P00H50E-100mg |
6-isopropoxypyridin-3-ol |
903886-71-5 | >98% | 100mg |
$125.00 | 2025-02-28 |
6-(1-methylethoxy)-3-Pyridinol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 10 min, -78 °C; 20 min, -78 °C
1.2 Reagents: Trimethyl borate ; 2 h, -78 °C
1.3 Reagents: Peracetic acid Solvents: Acetic acid ; 10 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C; 0 °C → -10 °C
1.4 Reagents: Sodium bisulfite Solvents: Water
1.2 Reagents: Trimethyl borate ; 2 h, -78 °C
1.3 Reagents: Peracetic acid Solvents: Acetic acid ; 10 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C; 0 °C → -10 °C
1.4 Reagents: Sodium bisulfite Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Cyclohexane ; 10 min, -78 °C; 20 min, -78 °C
1.2 Reagents: Trimethyl borate ; 5 min, -78 °C; 2 h, -78 °C
1.3 Reagents: Peracetic acid Solvents: Acetic acid ; 10 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.4 Reagents: Sodium bisulfite Solvents: Water ; 15 min, 0 °C
1.2 Reagents: Trimethyl borate ; 5 min, -78 °C; 2 h, -78 °C
1.3 Reagents: Peracetic acid Solvents: Acetic acid ; 10 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.4 Reagents: Sodium bisulfite Solvents: Water ; 15 min, 0 °C
Reference
- 3,5-Dialkoxypyridine analogues of bedaquiline are potent antituberculosis agents with minimal inhibition of the hERG channel, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1292-1307
6-(1-methylethoxy)-3-Pyridinol Raw materials
6-(1-methylethoxy)-3-Pyridinol Preparation Products
6-(1-methylethoxy)-3-Pyridinol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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